Cas no 935747-03-8 (myo-Inositol, 1,3,5-O-(phenylmethylidyne)-, 2,4,6-tribenzoate)

myo-Inositol, 1,3,5-O-(phenylmethylidyne)-, 2,4,6-tribenzoate structure

935747-03-8 structure

Product Name:myo-Inositol, 1,3,5-O-(phenylmethylidyne)-, 2,4,6-tribenzoate

CAS No:935747-03-8

Molecular Formula:C₃₄H₂₆O₉

Molecular Weight:578.564850330353

CID:5598566

myo-Inositol, 1,3,5-O-(phenylmethylidyne)-, 2,4,6-tribenzoate Properties

Names and Identifiers

- InChIKey： RWMHLWMGIQPFMM-UHFFFAOYSA-N
- Inchi： 1S/C34H26O9/c35-31(21-13-5-1-6-14-21)38-25-28-26(39-32(36)22-15-7-2-8-16-22)30-27(40-33(37)23-17-9-3-10-18-23)29(25)42-34(41-28,43-30)24-19-11-4-12-20-24/h1-20,25-30H
- SMILES： O(C1C2C(OC(C3C=CC=CC=3)=O)C3OC(C4C=CC=CC=4)(O2)OC1C3OC(C1C=CC=CC=1)=O)C(C1C=CC=CC=1)=O

myo-Inositol, 1,3,5-O-(phenylmethylidyne)-, 2,4,6-tribenzoate Synthesis

Synthetic Circuit 1

935747-02-7

935747-03-8

935747-04-9

865534-12-9

Reaction Conditions

1.130 min, 190-195°C
1.2R:Disodium carbonate, 12 h, 190-195°C

Reference

: Investigating organization of molecules that facilitates intermolecular acyl transfer in crystals: reactivity and x-ray structures of O-benzoyl-myo-inositol 1,3,5-orthoesters

By Murali, Chebrolu et al, European Journal of Organic Chemistry, 2007, (7), 1153-1159

Synthetic Circuit 2

935747-02-7

935747-03-8

935747-04-9

Reaction Conditions

1.1R:Disodium carbonate, 47 h, 140°C

Reference

: Intermolecular benzoyl group transfer reactivity in crystals of racemic 2,6-di-O-benzoyl-myo-inositol 1,3,5-orthobenzoate: controlling reactivity by solvate (pseudopolymorph) formation

By Krishnaswamy, Shobhana et al, CrystEngComm, 2011, 13(9), 3258-3264

Synthetic Circuit 3

865534-12-9

98-88-4

935747-03-8

935747-04-9

Reaction Conditions

1.1S:C5H5N, 30 min, 0°C; 0°C → rt; 18 h, rt
2.1R:Disodium carbonate, 62 h, 140°C

Reference

: Investigating organization of molecules that facilitates intermolecular acyl transfer in crystals: reactivity and x-ray structures of O-benzoyl-myo-inositol 1,3,5-orthoesters

By Murali, Chebrolu et al, European Journal of Organic Chemistry, 2007, (7), 1153-1159

Synthetic Circuit 4

865534-12-9

98-88-4

935747-03-8

935747-02-7

Reaction Conditions

1.1S:C5H5N, 30 min, 0°C; 0°C → rt; 18 h, rt
2.1R:Disodium carbonate, 62 h, 140°C

Reference

: Investigating organization of molecules that facilitates intermolecular acyl transfer in crystals: reactivity and x-ray structures of O-benzoyl-myo-inositol 1,3,5-orthoesters

By Murali, Chebrolu et al, European Journal of Organic Chemistry, 2007, (7), 1153-1159

myo-Inositol, 1,3,5-O-(phenylmethylidyne)-, 2,4,6-tribenzoate Raw materials

myo-Inositol, 1,3,5-O-(phenylmethylidyne)-, 2,4,6-tribenzoate Preparation Products

myo-Inositol, 1,3,5-O-(phenylmethylidyne)-, 2,4,6-tribenzoate Related Literature

1. Anode potential controlled mechanism of oxidation of 9,10-dimethylanthracene

J. Chem. Soc. D, 1969, 848-849
2. Thin film deposition of GexCyHz by radiolysis of GeH4–C3H8 mixtures

J. Mater. Chem., 1996,6, 1507-1509
3. Dietary patterns, uric acid levels, and hyperuricemia: a systematic review and meta-analysis†

Sijie Cheng,Lishen Shan,Zhuying You,Yang Xia,Zhiying Zhao Food Funct., 2023,14, 7853-7868
4. Synergistic effect of graphene as a co-catalyst for enhanced daylight-induced photocatalytic activity of Zn0.5Cd0.5S synthesized via an improved one-pot co-precipitation-hydrothermal strategy†

Wee-Jun Ong,Jia-Jun Yeong,Lling-Lling Tan,Boon Tong Goh,Siek-Ting Yong,Siang-Piao Chai RSC Adv., 2014,4, 59676-59685
5. Label-free offline versus online activity methods for nucleoside diphosphate kinase b using high performance liquid chromatography

Juliana Maria Lima,Plínio Salmazo Vieira,Arthur Henrique Cavalcante de Oliveira,Carmen Lúcia Cardoso Analyst, 2016,141, 4733-4741
6. The π-donor/acceptor trans effect on NO release in ruthenium nitrosyl complexes: a computational insight†

Renato Pereira Orenha,Nelson Henrique Morgon,Graziele Cappato Guerra Silva,Giovanni Finoto Caramori,Renato Luis Tame Parreira New J. Chem., 2021,45, 8949-8957
7. Templated photochemical synthesis of a uracil vs. thymine receptor

Dario M. Bassani,Xavier Sallenave,Vincent Darcos,Jean-Pierre Desvergne Chem. Commun., 2001, 1446-1447
8. Capture of [Bi4]6− and [Bi3]5− anions by [Rh(L)]+ (L = COD) cations in the closo heteroatomic clusters {Bi4[Rh(L)]4}2− and {Bi3[Rh(L)]3}2−†

Zhibing Liang,Lifang Lin,Yuanwei Liang New J. Chem., 2023,47, 3993-3998
9. CD4 D3-binding probe: a novel fluorescence tool for detection and enumeration of CD4+ cells

M. Ehsani,R. Emamzadeh,S. H. Zarkesh-Esfahani,M. Nazari RSC Adv., 2015,5, 56578-56582
10. Hydrodeoxygenation of biodiesel-related fatty acid methyl esters to diesel-range alkanes over zeolite-supported ruthenium catalysts†

Jinzhu Chen Catal. Sci. Technol., 2016,6, 7239-7251

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